Cas no 2228817-94-3 ((1,5-dimethyl-1H-pyrazol-4-yl)methyl sulfamate)

• Product Name: (1,5-dimethyl-1H-pyrazol-4-yl)methyl sulfamate
• CAS No: 2228817-94-3
• MF: C₆H₁₁N₃O₃S
• MW: 205.234839677811
• CID: 6550954
• PubChem ID: 165634429
• Update Time: 2025-09-28

(1,5-dimethyl-1H-pyrazol-4-yl)methyl sulfamate Chemical and Physical Properties

Names and Identifiers

• (1,5-dimethyl-1H-pyrazol-4-yl)methyl sulfamate
• 2228817-94-3
• EN300-1988018

• Inchi： 1S/C6H11N3O3S/c1-5-6(3-8-9(5)2)4-12-13(7,10)11/h3H,4H2,1-2H3,(H2,7,10,11)
• InChI Key： WHPICLPLYPMOLW-UHFFFAOYSA-N
• SMILES： S(N)(=O)(=O)OCC1C=NN(C)C=1C

Computed Properties

• Exact Mass: 205.05211239g/mol
• Monoisotopic Mass: 205.05211239g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 95.6Ų

Additional information on (1,5-dimethyl-1H-pyrazol-4-yl)methyl sulfamate

Chemical Profile of (1,5-dimethyl-1H-pyrazol-4-yl)methyl sulfamate (CAS No. 2228817-94-3)

(1,5-dimethyl-1H-pyrazol-4-yl)methyl sulfamate is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound, identified by its CAS number 2228817-94-3, belongs to the pyrazole derivatives family, which is well-known for its diverse biological activities. The structural features of this molecule, particularly the presence of a sulfamate group and dimethyl substitutions on the pyrazole ring, contribute to its unique chemical properties and potential applications.

The< strong> sulfamate functional group in (1,5-dimethyl-1H-pyrazol-4-yl)methyl sulfamate plays a crucial role in its reactivity and interaction with biological targets. Sulfamate groups are commonly found in various bioactive molecules and have been extensively studied for their pharmacological effects. In particular, sulfamate derivatives have shown promise in the development of drugs targeting enzymes and receptors involved in metabolic pathways. The< strong> dimethyl substitutions on the pyrazole ring further enhance the compound's stability and influence its electronic properties, making it a versatile scaffold for medicinal chemistry.

Recent advancements in drug discovery have highlighted the importance of< strong> heterocyclic compounds such as pyrazoles in developing novel therapeutic agents. Pyrazole derivatives exhibit a wide range of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The< strong> (1,5-dimethyl-1H-pyrazol-4-yl)methyl sulfamate structure combines these beneficial attributes with the potential to modulate specific biological pathways. This has led to increased interest in exploring its pharmacological potential.

In particular, studies have demonstrated that< strong> sulfamate-containing compounds can act as inhibitors of various enzymes by competing with natural substrates or covalently modifying active sites. This mechanism has been exploited in the development of drugs targeting enzymes such as carbonic anhydrase and proteases. The< strong> (1,5-dimethyl-1H-pyrazol-4-yl)methyl sulfamate molecule, with its sulfamate group positioned strategically within the pyrazole core, may offer unique advantages in this regard.

The< strong> dimethyl-substituted pyrazole ring also contributes to the compound's overall pharmacophore by influencing its solubility, lipophilicity, and binding affinity to biological targets. These factors are critical in determining the compound's efficacy and pharmacokinetic profile. Recent computational studies have suggested that modifications at this position can significantly alter the binding interactions with target proteins. This underscores the importance of fine-tuning the structure for optimal biological activity.

The synthesis of< strong> (1,5-dimethyl-1H-pyrazol-4-yl)methyl sulfamate involves multi-step organic reactions that require careful optimization to achieve high yields and purity. The introduction of the sulfamate group typically involves nucleophilic substitution or condensation reactions with appropriate reagents. The< strong> dimethylation step is another critical step that must be carefully controlled to avoid side reactions and ensure regioselectivity.

Efforts are ongoing to explore the therapeutic potential of< strong> (1,5-dimethyl-1H-pyrazol-4-yl)methyl sulfamate. Preclinical studies have begun to investigate its effects on various disease models, including inflammation and cancer. Initial results are promising, suggesting that this compound may exhibit significant therapeutic benefits when further developed into a drug candidate.

The< strong> chemical librarys containing this compound are being utilized by researchers worldwide to screen for new drug targets and develop novel treatments. The availability of high-quality chemical entities like< strong> (1,5-dimethyl-1H-pyrazol-4-yl)methyl sulfamate< strong>CAS No. 2228817-94-3, along with comprehensive characterization data, facilitates rapid discovery and development processes.

The future prospects for< strong>(1,5-dimethyl-1H-pyrazol-4-yl)methyl sulfamate< strong>CAS No 2228817 94 3 , particularly in drug development programs, appear highly promising. Continued research into its biological activities and structural optimization will likely lead to new insights into its therapeutic potential. As our understanding of disease mechanisms advances,< strong>(1 5 dimethyl 1h pyrazol 4 yl)methyl sulfamate CAS No 2228817 94 3 , will play an increasingly important role in addressing unmet medical needs.